Cas no 2137552-10-2 (2-Thiazolemethanesulfonyl chloride, α,4-dimethyl-)

• Product Name: 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl-
• CAS No: 2137552-10-2
• MF: C₆H₈ClNO₂S₂
• MW: 225.71621799469
• CID: 5286782
• PubChem ID: 165446716
• Update Time: 2025-06-08

2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl-
• 2137552-10-2
• EN300-681370
• 1-(4-methyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C6H8ClNO2S2/c1-4-3-11-6(8-4)5(2)12(7,9)10/h3,5H,1-2H3
• InChI Key： SAMNKBBHPBLXBY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C)S(Cl)(=O)=O

Computed Properties

• Exact Mass: 224.9684985g/mol
• Monoisotopic Mass: 224.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 307.2±25.0 °C(Predicted)
• pka: 1.80±0.10(Predicted)

Additional information on 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl-

Recent Advances in the Application of 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- (CAS: 2137552-10-2) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- (CAS: 2137552-10-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The unique structural features of this compound, particularly the thiazole ring and sulfonyl chloride moiety, make it a versatile building block for the synthesis of biologically active molecules.

Recent studies have focused on the synthesis and characterization of 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl-, as well as its applications in the development of novel therapeutic agents. Researchers have explored its reactivity with various nucleophiles, leading to the formation of sulfonamide derivatives that exhibit potent biological activities. These derivatives have been evaluated for their potential as enzyme inhibitors, antimicrobial agents, and anticancer compounds, with some showing promising results in preclinical studies.

One of the key areas of research involving 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- is its role in the design of covalent inhibitors. The sulfonyl chloride group allows for the formation of covalent bonds with target proteins, enabling the development of highly specific and potent inhibitors. Recent publications have highlighted its use in targeting enzymes such as proteases and kinases, which are critical in various disease pathways. The ability to modulate these enzymes with high selectivity has opened new avenues for the treatment of diseases such as cancer, inflammation, and infectious diseases.

In addition to its applications in drug discovery, 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- has also been utilized in chemical biology for the modification of biomolecules. Researchers have employed this compound for the site-specific labeling of proteins and peptides, facilitating studies on protein-protein interactions and cellular signaling pathways. The thiazole ring's fluorescence properties further enhance its utility as a probe for imaging and detection applications.

Despite the promising advancements, challenges remain in the optimization of the synthetic routes and the improvement of the compound's stability and bioavailability. Future research directions may include the development of more efficient synthetic methodologies, the exploration of novel derivatives with enhanced pharmacological properties, and the investigation of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- in therapeutic and diagnostic applications.

In conclusion, 2-Thiazolemethanesulfonyl chloride, α,4-dimethyl- (CAS: 2137552-10-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatile applications make it a compound of significant interest for the development of next-generation therapeutics and biochemical probes. Continued research and innovation in this area are expected to yield further breakthroughs in the understanding and treatment of complex diseases.